Cas no 312693-55-3 (3-(4-chloro-2-fluorophenyl)prop-2-enoic acid)

• Product Name: 3-(4-chloro-2-fluorophenyl)prop-2-enoic acid
• CAS No: 312693-55-3
• MF: C₉H₆ClFO₂
• MW: 200.594145298004
• MDL: MFCD00143287
• CID: 300864
• PubChem ID: 5941651
• Update Time: 2025-11-02

3-(4-chloro-2-fluorophenyl)prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid,3-(4-chloro-2-fluorophenyl)-, (2E)-
• 4-CHLORO-2-FLUOROCINNAMIC ACID
• (E) 3-(4-CHLORO-2-FLUOROPHENYL)PROPENOIC ACID
• 4-chloro-2-fluorocinnamic acid,predominantly trans
• RARECHEM BK HW 0062
• 3-(4-chloro-2-fluorophenyl)prop-2-enoic acid
• AC-26152
• SCHEMBL1233597
• 2-Propenoic acid, 3-(4-chloro-2-fluorophenyl)-
• MFCD00143287
• (E)-3-(4-chloro-2-fluorophenyl)acrylic acid
• 3-(4-Chloro-2-fluorophenyl)acrylic acid
• EN300-1983275
• 4-Chloro-2-fluorocinnamic acid, predominantly trans, 96%
• (E)-3-(4-chloro-2-fluorophenyl)acrylicacid
• PS-6436
• AKOS015850132
• AC-14122
• A4420
• 202982-65-8
• J-018349
• (2E)-3-(4-Chloro-2-fluorophenyl)-2-propenoic acid
• FVLPOWWRHAOKMT-DUXPYHPUSA-N
• AKOS025310219
• 312693-55-3
• EN300-1456971
• CS-0156863
• (E)-3-(4-chloro-2-fluorophenyl)prop-2-enoic acid
• 4-Chloro-2-fluorocinnamic acid, predominantly trans
• DTXSID101230994
• (2E)-3-(4-chloro-2-fluorophenyl)prop-2-enoic acid
• AMY6488
• (E)-3-(4-Chloro-2-fluoro-phenyl)-acrylic acid

• MDL： MFCD00143287
• Inchi： 1S/C9H6ClFO2/c10-7-3-1-6(8(11)5-7)2-4-9(12)13/h1-5H,(H,12,13)/b4-2+
• InChI Key： FVLPOWWRHAOKMT-DUXPYHPUSA-N
• SMILES： ClC1C=CC(/C=C/C(=O)O)=C(C=1)F

Computed Properties

• Exact Mass: 200.00400
• Monoisotopic Mass: 200.004
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.6
• Topological Polar Surface Area: 37.3A^2

Experimental Properties

• Color/Form: solid
• Density: 1.42
• Melting Point: 213-216 °C (lit.)
• Boiling Point: 316.4 °C at 760 mmHg
• Flash Point: 145.1 °C
• PSA: 37.30000
• LogP: 2.57690
• Solubility: Not determined

3-(4-chloro-2-fluorophenyl)prop-2-enoic acid Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acids

Additional information on 3-(4-chloro-2-fluorophenyl)prop-2-enoic acid

Research Briefing on 3-(4-chloro-2-fluorophenyl)prop-2-enoic acid (CAS: 312693-55-3): Recent Advances and Applications

3-(4-chloro-2-fluorophenyl)prop-2-enoic acid (CAS: 312693-55-3) is a fluorinated phenylpropionic acid derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential as a key intermediate in the synthesis of bioactive molecules. Recent studies have highlighted its role in the development of novel therapeutic agents, particularly in the areas of anti-inflammatory and anticancer drug discovery. This briefing provides an overview of the latest research findings, focusing on the compound's synthesis, biological activity, and potential applications.

A recent study published in the Journal of Medicinal Chemistry explored the synthetic pathways for 3-(4-chloro-2-fluorophenyl)prop-2-enoic acid, emphasizing its utility as a building block for more complex pharmacophores. The researchers employed a palladium-catalyzed coupling reaction to achieve high yields and purity, which is critical for subsequent biological evaluations. The study also demonstrated the compound's stability under various physiological conditions, making it a promising candidate for further drug development.

In another groundbreaking study, researchers investigated the anti-inflammatory properties of 3-(4-chloro-2-fluorophenyl)prop-2-enoic acid. The compound was found to inhibit key pro-inflammatory cytokines, such as TNF-α and IL-6, in vitro. These findings suggest its potential as a lead compound for the development of new anti-inflammatory drugs. The study, published in Bioorganic & Medicinal Chemistry Letters, also highlighted the compound's low cytotoxicity, which is a significant advantage for therapeutic applications.

Further research has explored the anticancer potential of 3-(4-chloro-2-fluorophenyl)prop-2-enoic acid. A team of scientists from the University of Cambridge reported that the compound exhibits selective cytotoxicity against certain cancer cell lines, including breast and lung cancer cells. The mechanism of action appears to involve the inhibition of key signaling pathways, such as the PI3K/Akt/mTOR axis. These findings were published in a recent issue of Cancer Research and have sparked interest in further preclinical studies.

In addition to its therapeutic potential, 3-(4-chloro-2-fluorophenyl)prop-2-enoic acid has also been studied for its role in chemical biology. A recent paper in ACS Chemical Biology detailed its use as a probe to investigate enzyme-substrate interactions, particularly in the context of fluorinated compounds. The study provided valuable insights into the steric and electronic effects of fluorine substitution, which could inform the design of future drug candidates.

Despite these promising findings, challenges remain in the clinical translation of 3-(4-chloro-2-fluorophenyl)prop-2-enoic acid. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future studies. However, the compound's versatility and demonstrated biological activity make it a compelling subject for ongoing research. Collaborative efforts between academia and industry are expected to accelerate its development into a viable therapeutic agent.

In conclusion, 3-(4-chloro-2-fluorophenyl)prop-2-enoic acid (CAS: 312693-55-3) represents a promising scaffold in medicinal chemistry, with applications ranging from anti-inflammatory to anticancer therapies. Recent studies have shed light on its synthetic accessibility, biological activity, and potential mechanisms of action. As research progresses, this compound may pave the way for the development of novel drugs with improved efficacy and safety profiles.